Cas no 2166938-94-7 (2-(2-methylprop-2-en-1-yl)-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-3-one)
2-(2-methylprop-2-en-1-yl)-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-3-one Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-methylprop-2-en-1-yl)-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-3-one
- 2166938-94-7
- F6546-1801
- AKOS032845169
- 2-(2-methylprop-2-enyl)-6,7-dihydro-5H-cyclopenta[c]pyridazin-3-one
- 3H-Cyclopenta[c]pyridazin-3-one, 2,5,6,7-tetrahydro-2-(2-methyl-2-propen-1-yl)-
-
- Inchi: 1S/C11H14N2O/c1-8(2)7-13-11(14)6-9-4-3-5-10(9)12-13/h6H,1,3-5,7H2,2H3
- InChI Key: QUJBEJYIPYDVEK-UHFFFAOYSA-N
- SMILES: O=C1C=C2C(CCC2)=NN1CC(=C)C
Computed Properties
- Exact Mass: 190.110613074g/mol
- Monoisotopic Mass: 190.110613074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 352
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 32.7Ų
Experimental Properties
- Density: 1.16±0.1 g/cm3(Predicted)
- Boiling Point: 311.5±35.0 °C(Predicted)
- pka: 0.80±0.20(Predicted)
2-(2-methylprop-2-en-1-yl)-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6546-1801-2μmol |
2-(2-methylprop-2-en-1-yl)-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-3-one |
2166938-94-7 | 2μmol |
$85.5 | 2023-09-08 | ||
| Life Chemicals | F6546-1801-5μmol |
2-(2-methylprop-2-en-1-yl)-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-3-one |
2166938-94-7 | 5μmol |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6546-1801-10μmol |
2-(2-methylprop-2-en-1-yl)-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-3-one |
2166938-94-7 | 10μmol |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6546-1801-20μmol |
2-(2-methylprop-2-en-1-yl)-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-3-one |
2166938-94-7 | 20μmol |
$118.5 | 2023-09-08 | ||
| Life Chemicals | F6546-1801-1mg |
2-(2-methylprop-2-en-1-yl)-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-3-one |
2166938-94-7 | 1mg |
$81.0 | 2023-09-08 | ||
| Life Chemicals | F6546-1801-2mg |
2-(2-methylprop-2-en-1-yl)-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-3-one |
2166938-94-7 | 2mg |
$88.5 | 2023-09-08 | ||
| Life Chemicals | F6546-1801-3mg |
2-(2-methylprop-2-en-1-yl)-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-3-one |
2166938-94-7 | 3mg |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6546-1801-4mg |
2-(2-methylprop-2-en-1-yl)-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-3-one |
2166938-94-7 | 4mg |
$99.0 | 2023-09-08 | ||
| Life Chemicals | F6546-1801-5mg |
2-(2-methylprop-2-en-1-yl)-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-3-one |
2166938-94-7 | 5mg |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6546-1801-10mg |
2-(2-methylprop-2-en-1-yl)-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-3-one |
2166938-94-7 | 10mg |
$118.5 | 2023-09-08 |
2-(2-methylprop-2-en-1-yl)-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-3-one Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on 2-(2-methylprop-2-en-1-yl)-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-3-one
Introduction to 2-(2-methylprop-2-en-1-yl)-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-3-one (CAS No. 2166938-94-7)
2-(2-methylprop-2-en-1-yl)-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-3-one (CAS No. 2166938-94-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of cyclopenta[c]pyridazinones, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule make it a promising candidate for further investigation in various areas of drug discovery and development.
The chemical structure of 2-(2-methylprop-2-en-1-yl)-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-3-one consists of a cyclopenta[c]pyridazinone core substituted with a 2-methylpropenyl group. This substitution pattern imparts specific chemical and biological properties that distinguish it from other members of the cyclopenta[c]pyridazinone family. The presence of the 2-methylpropenyl group enhances the lipophilicity and bioavailability of the compound, making it suitable for various in vitro and in vivo studies.
Recent studies have highlighted the potential of 2-(2-methylprop-2-en-1-yl)-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-3-one in modulating key biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and anti-proliferative activities. These properties are attributed to its ability to inhibit specific enzymes involved in inflammatory responses and cell proliferation. The compound's mechanism of action involves the modulation of signaling pathways such as NF-κB and MAPK, which are central to inflammatory processes.
In addition to its anti-inflammatory properties, 2-(2-methylprop-2-en-1-yl)-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-3-one has been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can effectively inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The anticancer activity is thought to be mediated through multiple mechanisms, including induction of apoptosis and cell cycle arrest.
The pharmacokinetic profile of 2-(2-methylprop-2-en-1-yl)-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-3-one has also been studied extensively. Research indicates that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is well-absorbed following oral administration and has a moderate plasma half-life, which suggests its potential for once-daily dosing regimens in clinical settings.
To further evaluate the safety and efficacy of 2-(2-methylprop-2-en-1-yl)-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-3-one, several preclinical animal models have been employed. These studies have demonstrated that the compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, ongoing research is necessary to fully understand its long-term safety profile and potential side effects.
The potential applications of 2-(2-methylprop-2-en-1-yl)-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-3-one extend beyond its anti-inflammatory and anticancer properties. Recent studies have explored its use in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Preliminary findings suggest that this compound may have neuroprotective effects by reducing oxidative stress and preventing neuronal cell death.
In conclusion, 2-(2-methylprop-2-en-1-yl)-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-3-one (CAS No. 2166938-94-7) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further development in drug discovery programs. Continued research into its mechanisms of action and clinical applications will likely uncover additional benefits and uses for this intriguing molecule.
2166938-94-7 (2-(2-methylprop-2-en-1-yl)-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-3-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)